Cas no 21517-30-6 (6-hydrazino1,2,4triazolo3,4-aphthalazine)

• Product Name: 6-hydrazino1,2,4triazolo3,4-aphthalazine
• CAS No: 21517-30-6
• MF: C₉H₈N₆
• MW: 200.200019836426
• MDL: MFCD00490040
• CID: 911848
• PubChem ID: 321070
• Update Time: 2025-06-08

6-hydrazino1,2,4triazolo3,4-aphthalazine Chemical and Physical Properties

Names and Identifiers

• 6-hydrazinyl[1,2,4]triazolo[3,4-a]phthalazine
• [1,2,4]triazolo[3,4-a]phthalazin-6-ylhydrazine
• 6-Hydrazino-s-triazolo<3,4-a>phthalazin
• 21517-30-6
• DTXSID50313455
• NSC-270402
• 6-Hydrazino[1,2,4]triazolo[3,4-a]phthalazine
• C9H8N6
• MFCD00490040
• STL357364
• Oprea1_000218
• AKOS BBS-00002550
• NSC270402
• AKOS000271366
• 6-hydrazino1,2,4triazolo3,4-aphthalazine

• MDL： MFCD00490040
• Inchi： 1S/C9H8N6/c10-12-8-6-3-1-2-4-7(6)9-13-11-5-15(9)14-8/h1-5H,10H2,(H,12,14)
• InChI Key： YDEVRXFFVFPHBM-UHFFFAOYSA-N
• SMILES： N12C=NN=C1C1C=CC=CC=1C(NN)=N2

Computed Properties

• Exact Mass: 200.08100
• Monoisotopic Mass: 200.08104428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 81.13000
• LogP: 1.33640

Additional information on 6-hydrazino1,2,4triazolo3,4-aphthalazine

Introduction to 6-hydrazino-1,2,4-triazolo[3,4-aphthalazine] (CAS No. 21517-30-6)

6-hydrazino-1,2,4-triazolo[3,4-aphthalazine], identified by its Chemical Abstracts Service (CAS) number 21517-30-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the triazoloaphthalazine class, a structural motif known for its potential biological activity. The presence of both hydrazino and triazole functional groups makes it a versatile scaffold for further chemical modifications and biological evaluations.

The structural framework of 6-hydrazino-1,2,4-triazolo[3,4-aphthalazine] consists of an aromatic system fused with a triazole ring, which is further substituted with a hydrazino group. This particular arrangement imparts unique electronic and steric properties to the molecule, making it an attractive candidate for drug discovery initiatives. The aphthalazine core is particularly noteworthy due to its similarity to other bioactive molecules that have demonstrated efficacy in treating various diseases.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, triazoloaphthalazines have emerged as promising candidates due to their ability to interact with biological targets in multiple ways. The hydrazino group in 6-hydrazino-1,2,4-triazolo[3,4-aphthalazine] serves as a reactive site for further functionalization, allowing chemists to design derivatives with enhanced pharmacological properties.

One of the most compelling aspects of 6-hydrazino-1,2,4-triazolo[3,4-aphthalazine] is its potential application in the development of antimicrobial agents. Studies have shown that compounds within this class can exhibit inhibitory effects against a range of bacterial and fungal pathogens. This is particularly relevant in the context of rising antibiotic resistance, where novel therapeutic strategies are urgently needed. The triazole moiety is well-known for its antimicrobial properties, and when combined with the aphthalazine backbone, it creates a molecule with potent activity against resistant strains.

Furthermore, the hydrazino group has been implicated in various biochemical pathways, suggesting that 6-hydrazino-1,2,4-triazolo[3,4-aphthalazine] could serve as a lead compound for drugs targeting inflammatory and autoimmune disorders. Preliminary studies have indicated that derivatives of this compound may modulate inflammatory cytokine production and immune cell function. These findings are particularly exciting given the increasing prevalence of chronic inflammatory diseases worldwide.

The synthesis of 6-hydrazino-1,2,4-triazolo[3,4-aphthalazine] involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps typically include condensation reactions between appropriate precursors followed by cyclization and functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In terms of pharmacokinetic properties, 6-hydrazino-1,2,4-triazolo[3,4-aphthalazine] has shown promising solubility characteristics in aqueous media when formulated appropriately. This property is crucial for drug development as it ensures better bioavailability and reduced toxicity. Additionally， preliminary pharmacokinetic studies suggest that the compound exhibits moderate oral bioavailability，indicating its potential for therapeutic use via oral administration.

Recent advancements in computational chemistry have also contributed to the understanding of how 6-hydrazino-1，2，4-triazolo[3，4-aphthalazine] interacts with biological targets at the molecular level。Molecular docking studies have revealed that this compound can bind effectively to enzymes and receptors involved in disease pathways。These insights have guided the design of more refined derivatives with improved binding affinity and selectivity。

The role of triazole scaffolds in medicinal chemistry cannot be overstated。Their unique structural features allow them to engage with biological systems through multiple mechanisms，including inhibition of enzyme activity， disruption of protein-protein interactions，and modulation of ion channels。The incorporation of these motifs into molecules like 6-hydrazino-1，2，4-triazolo[3，4-aphthalazine] has led to the discovery of several lead compounds that are currently undergoing further investigation。

The future prospects for 6-hydrazino-1，2，4-triazolo[3，4-aphthalazine] are bright，with ongoing research aimed at expanding its therapeutic applications。Investigators are exploring its potential as an antiviral agent、anticancer drug、and neuroprotective compound。The versatility of this scaffold allows for modifications that can tailor its biological activity toward specific disease targets。

In conclusion,6-hydrazino-1，2，4-triazolo[3，4-aphthalazine](CAS No. 21517-30-6) represents a significant advancement in heterocyclic chemistry with far-reaching implications for drug development。Its unique structural features、biological activities、and synthetic accessibility make it an invaluable tool for researchers seeking to develop novel therapeutics。As our understanding of disease mechanisms continues to evolve so too will our ability to harness compounds like this one for treating human illness。